9-(4-bromophenyl)-1,7-dimethyl-3-(2-methylallyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-(4-bromophenyl)-1,7-dimethyl-3-(2-methylprop-2-enyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H22BrN5O2/c1-12(2)9-26-18(27)16-17(23(4)20(26)28)22-19-24(10-13(3)11-25(16)19)15-7-5-14(21)6-8-15/h5-8,13H,1,9-11H2,2-4H3
• InChI Key: YSKFJKMSYBJNQN-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC(=C)C)C4=CC=C(C=C4)Br
• Molecular Formula: C20H22BrN5O2
• Molecular Weight: 444.3 g/mol

Description

9-(4-bromophenyl)-1,7-dimethyl-3-(2-methylallyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H22BrN5O2 and its molecular weight is 444.333. The purity is usually 95%.
BenchChem offers high-quality 9-(4-bromophenyl)-1,7-dimethyl-3-(2-methylallyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-(4-bromophenyl)-1,7-dimethyl-3-(2-methylallyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The compound under discussion is a part of a broader family of chemicals involving purine derivatives, which have been synthesized and studied for their unique structural properties and potential applications in various fields, including medicinal chemistry and materials science. For instance, a study by Hesek & Rybár (1994) explores the synthesis of new thiadiazepino-fused purine diones, highlighting the intricate synthetic pathways and potential for generating diverse molecular architectures (Hesek & Rybár, 1994).

Biological Activity and Pharmacological Potential

Purine derivatives, including the one , are often examined for their biological activities and potential pharmacological benefits. For example, a study by Jurczyk et al. (2004) on arylpiperazine 5-HT(1A) receptor ligands containing the pyrimido[2,1-f]purine fragment indicates the significance of such compounds in designing new therapeutic agents with potential applications in treating various neurological disorders (Jurczyk et al., 2004).

Chemical Properties and Reactivity

The chemical reactivity and properties of purine derivatives, including bromophenyl-substituted ones, are crucial for understanding their potential applications in chemical synthesis and material science. A study by Rahat, Bergmann, & Tamir (1974) on the ionization and methylation reactions of purine-6,8-diones provides insights into the chemical behavior of such compounds, which is essential for their practical applications in various scientific fields (Rahat, Bergmann, & Tamir, 1974).